Cas no 888972-67-6 (tert-butyl (2S)-2-propylpiperazine-1-carboxylate)

• Product name: tert-butyl (2S)-2-propylpiperazine-1-carboxylate
• CAS No: 888972-67-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.33116
• MDL: MFCD07772097
• CID: 69354
• PubChem ID: 44593842

tert-butyl (2S)-2-propylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-2-Propylpiperazine
• (S)-1-Boc -2-propyl-piperazine
• (S)-tert-butyl 2-propylpiperazine-1-carboxylate
• tert-butyl (2S)-2-propylpiperazine-1-carboxylate
• 888972-67-6
• (S)-1-Boc-2-propyl-piperazine
• AKOS005258577
• (S)-2-PROPYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (2s)-1-n-boc-2-propylpiperazine
• AKOS015910489
• A25977
• tert-butyl 2-propyl-1-piperazinecarboxylate
• (S)-1-Boc -2-Propyl-piperazine HCl
• P10483
• SCHEMBL4309075
• PYTGOQORCFQPSZ-JTQLQIEISA-N
• MFCD07772097
• AU-004/43508516
• AS-50524
• AC-2207
• CS-0001879
• DTXSID80659611

• MDL： MFCD07772097
• Inchi： InChI=1S/C12H24N2O2/c1-5-6-10-9-13-7-8-14(10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： PYTGOQORCFQPSZ-JTQLQIEISA-N
• SMILES： CCC[C@H]1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.183778g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.183778g/mol
• Monoisotopic Mass: 228.183778g/mol
• Topological Polar Surface Area: 41.6Ų
• Heavy Atom Count: 16
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 0.972
• Boiling Point: 303.9 °C at 760 mmHg
• Flash Point: 137.6 °C
• Refractive Index: 1.458
• PSA: 41.57000
• LogP: 2.26210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2S)-2-propylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl (2S)-2-propylpiperazine-1-carboxylate (CAS No. 888972-67-6)

tert-butyl (2S)-2-propylpiperazine-1-carboxylate (CAS No. 888972-67-6) is a chiral piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl protecting group and (2S)-2-propyl side chain, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in chiral auxiliaries and asymmetric synthesis has propelled the demand for compounds like tert-butyl (2S)-2-propylpiperazine-1-carboxylate. Researchers are increasingly focusing on its applications in peptide mimetics and small-molecule drug candidates, aligning with trends in personalized medicine and targeted therapies. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and oncological research.

From a synthetic perspective, the carboxylate moiety in this compound offers versatility for further functionalization, enabling the creation of prodrugs or bioconjugates. Its stability under physiological conditions makes it suitable for structure-activity relationship (SAR) studies, a frequent search term among medicinal chemists. The piperazine core also contributes to improved blood-brain barrier (BBB) permeability, addressing a key challenge in CNS drug development.

Environmental and regulatory considerations are increasingly shaping compound selection in research. tert-butyl (2S)-2-propylpiperazine-1-carboxylate aligns with green chemistry principles due to its efficient synthetic routes and minimal byproduct formation. This aspect resonates with the pharmaceutical industry's shift toward sustainable manufacturing, a trending topic in ESG (Environmental, Social, and Governance) discussions.

Analytical characterization of this compound typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently searched by quality control specialists. The tert-butyl group provides distinct spectroscopic signatures that facilitate purity assessment, crucial for Good Manufacturing Practice (GMP) compliance. These features make it particularly valuable for process chemistry optimization, another area of growing academic and industrial interest.

Emerging applications in PET (Positron Emission Tomography) tracer development have brought renewed attention to piperazine derivatives. The (2S)-configuration of this compound enables the creation of stereospecific imaging agents, addressing the demand for precision diagnostics. This aligns with current healthcare trends toward theranostics (therapy + diagnostics), a rapidly evolving field in molecular imaging.

In conclusion, tert-butyl (2S)-2-propylpiperazine-1-carboxylate (CAS No. 888972-67-6) represents a multifaceted tool for modern chemical research. Its applications span from medicinal chemistry to radiopharmaceuticals, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore structure-based drug design and chiral technology, this piperazine derivative will likely maintain its relevance in cutting-edge research initiatives.